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Compound of Interest

Compound Name: 6-Bromo-2,3-dihydrobenzofuran

Cat. No.: B067905

For Immediate Use by Laboratory Professionals

This document provides essential safety protocols and logistical information for the handling
and disposal of 6-Bromo-2,3-dihydrobenzofuran (CAS No. 189035-22-1). Designed for
researchers, scientists, and professionals in drug development, this guide delivers procedural,
step-by-step instructions to ensure safe laboratory operations and mitigate risks associated
with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Bromo-2,3-dihydrobenzofuran is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4).[1][2]

Causes skin irritation (Skin irritation, Category 2).[1][2]

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A).[1][2]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation, Category 3).[1][2]

Adherence to stringent PPE protocols is mandatory to minimize exposure. The following table
summarizes the recommended personal protective equipment for handling this compound.
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Protection Type Recommended Equipment Specification & Rationale

Must conform to ANSI z287.1
(US) or EN 166 (EU) standards
) ) to protect against splashes
] Chemical safety goggles with o
Eye and Face Protection ) ) ) and dust.[3] A face shield is
side-shields or a face shield. _
recommended when handling
larger quantities where the risk

of splashing is increased.

Nitrile or neoprene gloves are
recommended for handling
halogenated aromatic
compounds.[4] Always inspect
gloves for integrity before use
Hand Protection Chemical-resistant gloves. and change them immediately
if contaminated. For prolonged
contact, consider double-
gloving. Consult the glove
manufacturer's specific

chemical resistance data.

A fully buttoned, long-sleeved
laboratory coat is required to
protect skin and personal

clothing from contamination.

Body Protection Laboratory coat. ] ] ]
For tasks with a higher risk of
splashes, a chemically
resistant apron over the lab
coat is advised.
Respiratory Protection NIOSH/MSHA-approved To be used in the absence of
respirator. or in addition to a chemical

fume hood, especially if dust or
aerosols are generated. An air-
purifying respirator with an
organic vapor (OV) cartridge is
recommended.[5] A P95 or
N95 particulate filter may be
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necessary if handling the solid
form generates dust.[4] A
cartridge change-out schedule

must be established.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 6-Bromo-2,3-dihydrobenzofuran is crucial for laboratory
safety.

2.1. Preparation and Engineering Controls

o Ventilation: All handling of 6-Bromo-2,3-dihydrobenzofuran, including weighing and
transfers, must be conducted within a certified chemical fume hood to minimize inhalation
exposure.[6]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and have been recently tested.

o Gather Materials: Assemble all necessary PPE and inspect for any defects. Have spill
cleanup materials (e.g., inert absorbent, sealed waste containers) available in the immediate
work area.

2.2. Handling

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, before breaks, and at the end of the workday.

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[7]

» Transfers: When transferring the solid, use a spatula or weighing paper to avoid generating
dust. For solutions, transfer liquids carefully to prevent splashing.

o Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and
well-ventilated area away from incompatible materials such as strong oxidizing agents.[3][8]

Disposal Plan
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Proper disposal of 6-Bromo-2,3-dihydrobenzofuran and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation and Collection

Identify as Halogenated Waste: This compound is a brominated organic and must be
disposed of as halogenated organic waste.[1][6]

Solid Waste: Collect unused 6-Bromo-2,3-dihydrobenzofuran and any contaminated
disposable materials (e.g., gloves, weighing paper) in a designated, sealed, and clearly
labeled hazardous waste container.

Liquid Waste: Solutions containing this compound should be collected in a separate, labeled
hazardous waste container for halogenated organic liquids. Do not mix with non-halogenated
waste.[1]

Contaminated Glassware: Rinse contaminated glassware three times with a suitable organic
solvent (e.g., acetone or ethanol). Collect the rinsate as halogenated liquid waste.

3.2. Storage and Disposal

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "6-Bromo-2,3-dihydrobenzofuran,” and the appropriate hazard pictograms.

[2]

Storage: Store waste containers in a designated satellite accumulation area that is secure
and well-ventilated.

Disposal: Arrange for the collection of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Do not pour this chemical down the drain.[2]

Emergency Procedures

4.1. First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[3]
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» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3]

4.2. Spill Response

The following workflow should be followed in the event of a chemical spill.
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Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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